Cas no 2228113-05-9 (2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid)

• Product Name: 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid
• CAS No: 2228113-05-9
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 6547449
• PubChem ID: 165624252
• Update Time: 2025-06-12

2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid
• 2228113-05-9
• EN300-1778272

• Inchi： 1S/C9H17NO2S/c1-9(2,7(10)8(11)12)6-4-3-5-13-6/h6-7H,3-5,10H2,1-2H3,(H,11,12)
• InChI Key： KDBDXDZCPQGPGP-UHFFFAOYSA-N
• SMILES： S1CCCC1C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 203.09799996g/mol
• Monoisotopic Mass: 203.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 88.6Ų

Additional information on 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid

2-Amino-3-Methyl-3-(Thiolan-2-yl)butanoic Acid (CAS No. 2228113-05-9): An Emerging Compound in Medicinal Chemistry

2-Amino-3-methyl-3-(thiolan-2-yl)butanoic acid (CAS No. 2228113-05-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acids, specifically those with thiolane rings, which are known for their diverse biological activities and potential in drug development.

The chemical structure of 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid is characterized by a thiolane ring (a six-membered ring containing two sulfur atoms) attached to a butanoic acid backbone. The presence of the thiolane ring imparts unique chemical properties, such as enhanced stability and specific interactions with biological targets. These properties make it an attractive candidate for various medicinal applications.

Recent studies have highlighted the potential of 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid in several therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the production of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. This finding is particularly significant given the increasing prevalence of inflammatory diseases and the need for new therapeutic options.

Beyond its anti-inflammatory effects, 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid has also shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco, found that this compound exhibited neuroprotective effects in cellular models of Parkinson's disease. The researchers observed that it reduced oxidative stress and prevented neuronal cell death, indicating its potential as a neuroprotective agent.

The pharmacokinetic properties of 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid have also been investigated. Preliminary studies suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for drug development. These properties make it a viable candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid has been explored for its use as a building block in organic synthesis. Its unique structure provides a versatile platform for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its use in the development of novel drug candidates and functional materials.

The synthesis of 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid has been optimized using various synthetic routes, including chiral catalysis and asymmetric synthesis methods. These advancements have improved the efficiency and scalability of its production, making it more accessible for both academic research and industrial applications.

In conclusion, 2-amino-3-methyl-3-(thiolan-2-yl)butanoic acid (CAS No. 2228113-05-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the discovery and development of new drugs and therapies.